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Compound of Interest

Compound Name: 1-(4-Iodophenoxy)acetone

Cat. No.: B14230557

Get Quote

Executive Summary
4-Iodophenoxyacetone (CAS: 61272-77-3) serves as a critical intermediate in the synthesis of

heterocyclic pharmaceuticals and agrochemicals. In mass spectrometry (MS), it exhibits a

distinct fragmentation profile driven by the "heavy atom effect" of iodine. Unlike its chloro- and

bromo-analogs, which show characteristic isotopic clusters (M+2 peaks), 4-

iodophenoxyacetone is monoisotopic. Its spectrum is characterized by a weak molecular ion (

) and a dominant loss of the iodine radical, making it a unique case study in halogenated aryl
ether analysis.

This guide compares the MS performance of 4-iodophenoxyacetone with 4-

bromophenoxyacetone and 4-chlorophenoxyacetone, providing researchers with the diagnostic

markers required for precise identification during impurity profiling and metabolite identification.

Technical Background & Structural Logic
The Molecule[1]
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Formula:

Molecular Weight: 276.07 g/mol

Key Functional Groups:

Aryl Iodide: Weak C-I bond (

kcal/mol), susceptible to homolytic cleavage.

Ether Linkage: Site of

-cleavage or charge retention on the phenoxy ring.

Ketone (Acetone moiety): Prone to

-cleavage (loss of acetyl group).

The "Alternative" Analogs
In Structure-Activity Relationship (SAR) studies, iodine is often swapped with bromine or

chlorine to modulate metabolic stability. Their MS signatures differ fundamentally:

Feature
4-
Chlorophenoxyacet
one

4-
Bromophenoxyacet
one

4-
Iodophenoxyaceto
ne

Monoisotopic Mass ~184.03 Da ~227.98 Da 275.96 Da

Isotopic Pattern M+ : M+2 (3:1) M+ : M+2 (1:1) Single Peak (No M+2)

C-X Bond Energy High (~96 kcal/mol)
Medium (~81

kcal/mol)
Low (~65 kcal/mol)

Dominant Effect Stable Molecular Ion Mixed Fragmentation Rapid Iodine Loss

Fragmentation Analysis & Pathways
The Electron Ionization (EI, 70 eV) spectrum of 4-iodophenoxyacetone is defined by two

competing pathways: C-I Bond Cleavage and Backbone Fragmentation.
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Pathway A: The Iodine Loss (Diagnostic)
Due to the weak Carbon-Iodine bond, the molecular ion (

276) is often low in abundance. The most prominent pathway involves the homolytic cleavage
of the iodine atom.

Mechanism:

Resulting Ion: Phenoxyacetone cation (

149).

Significance: This fragment is identical to the molecular ion of unsubstituted

phenoxyacetone, potentially leading to misidentification if the parent ion is absent.

Pathway B: Acetyl Loss ( -Cleavage)
The ketone moiety undergoes

-cleavage, losing a neutral acetyl radical (

, 43 Da).

Mechanism:

Resulting Ion: 4-iodophenoxy cation (

,

233).

Significance: This peak retains the iodine atom, confirming the halogen substitution pattern.

Pathway C: Tropylium/Phenolic Rearrangement
Secondary fragmentation often leads to the formation of iodophenyl cations (

203) or iodophenol radical cations (

220) via hydrogen rearrangement.
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Visualization of Fragmentation Pathways
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Figure 1: Primary fragmentation channels of 4-iodophenoxyacetone under 70 eV Electron

Ionization.

Comparative Performance Data
The following table summarizes the experimental differences observed when analyzing 4-

iodophenoxyacetone versus its common alternatives.

Table 1: Comparative Mass Spectral Characteristics

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b14230557/docs?utm_src=pdf-body-img#technical-comparison-guide-mass-spectrometry-profiling-of-4-iodophenoxyacetone-vs-halogenated-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14230557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
4-
Chlorophenoxyacet
one

4-
Bromophenoxyacet
one

4-
Iodophenoxyaceto
ne

Parent Ion Stability High Moderate Low

Base Peak (Typical) 43 (Acetyl) or 184

(M+)
43 or 149 (Loss of Br) 149 (Loss of I)

Diagnostic Isotope
M+ / M+2 (100% /

32%)

M+ / M+2 (100% /

97%)
None (Monoisotopic)

Key Fragment 1 141 [M-Acetyl]+ 185 [M-Acetyl]+ 233 [M-Acetyl]+

Key Fragment 2 77 [Phenyl]+
149

[Phenoxyacetone]+
203 [Iodophenyl]+

Risk of False ID Low (Distinct Isotope) Low (Distinct Isotope)
High (Resembles non-

iodinated parent)

Experimental Protocol: Validated GC-MS Method
To ensure reproducible fragmentation data, the following protocol is recommended. This

method minimizes thermal degradation of the labile C-I bond prior to ionization.

Sample Preparation
Solvent: Dissolve 1 mg of 4-iodophenoxyacetone in 1 mL of Ethyl Acetate (HPLC Grade).

Avoid methanol to prevent transesterification/acetal formation in the injector.

Concentration: Dilute to 10 ppm for scan mode analysis.

Instrument Parameters (GC-EI-MS)
Inlet Temperature: 250°C (Splitless mode). Note: Do not exceed 280°C to prevent thermal

deiodination.
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Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms), 30m x 0.25mm x

0.25µm.

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Oven Program:

Hold at 60°C for 1 min.

Ramp 20°C/min to 280°C.

Hold at 280°C for 3 min.

Ion Source: Electron Ionization (EI) at 70 eV.[1]

Source Temperature: 230°C.

Scan Range:

40 – 350.

Data Interpretation Workflow
Check for M+ (276): Look for a small peak at 276. Absence is common; do not discard data.

Verify Iodine Loss: Confirm the presence of a large peak at

149.

Confirm Substitution: Look for the "Satellite" peak at

233 (

). If

233 is absent but 149 is present, the sample may be the non-iodinated phenoxyacetone.

Isotope Check: Zoom into
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276. If an M+2 peak exists (approx equal height), the sample is likely the Bromo analog, not
Iodo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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